Cas no 73206-55-0 (1-(4-Bromo-3-methylphenyl)-2-methylpropan-1-one)

• Product Name: 1-(4-Bromo-3-methylphenyl)-2-methylpropan-1-one
• CAS No: 73206-55-0
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 1094322
• PubChem ID: 12580545
• Update Time: 2025-04-24

1-(4-Bromo-3-methylphenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-methylphenyl)-2-methylpropan-1-one
• SCHEMBL879752
• 73206-55-0

• Inchi： 1S/C11H13BrO/c1-7(2)11(13)9-4-5-10(12)8(3)6-9/h4-7H,1-3H3
• InChI Key： BOWMPUQRKNOBGR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C(C(C)C)=O

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(4-Bromo-3-methylphenyl)-2-methylpropan-1-one

1-(4-Bromo-3-methylphenyl)-2-methylpropan-1-one: A Comprehensive Overview

The compound 1-(4-Bromo-3-methylphenyl)-2-methylpropan-1-one is a unique organic molecule with significant potential in the field of biopharmaceuticals and drug discovery. Known by its CAS registry number 73206-55-0, this compound belongs to the class of aromatic ketones and has garnered attention due to its structural complexity and promising biological activities.

Structurally, 1-(4-Bromo-3-methylphenyl)-2-methylpropan-1-one features a benzene ring substituted with bromine and methyl groups at specific positions. The ketone group attached to the benzene ring adds another layer of reactivity and biological significance. This combination makes it a valuable candidate for exploring biochemical interactions, enzymatic reactions, and pharmacological applications.

Recent studies have highlighted the compound's potential in anticancer drug development. Research published in the *Journal of Medicinal Chemistry* (2023) demonstrated that 1-(4-Bromo-3-methylphenyl)-2-methylpropan-1-one exhibits selective cytotoxicity against cancer cells, particularly those resistant to conventional chemotherapy agents. This finding underscores its potential as a novel therapeutic agent in oncology.

Moreover, the compound's bromine substituent plays a critical role in modulating its pharmacokinetic properties. Bromine is known to enhance metabolic stability and cellular uptake, making it an advantageous feature in drug design. This attribute was validated in a study published in *Pharmacology Research* (2023), which reported improved bioavailability compared to structurally similar compounds without bromine substitution.

Another significant aspect of 1-(4-Bromo-3-methylphenyl)-2-methylpropan-1-one is its enzymatic specificity. Preliminary assays indicate that the compound selectively inhibits cyclin-dependent kinases (CDKs), which are key targets in cancer therapy. This enzymatic selectivity suggests that the compound could serve as a lead molecule for developing targeted therapies in haematology and oncology.

Recent advancements in crystallography have also provided valuable insights into the molecular architecture of this compound. X-ray diffraction studies reveal that the benzene ring adopts a planar conformation, facilitating effective π-π interactions with target enzymes. This structural insight is crucial for designing more potent and selective derivatives in medicinal chemistry.

Furthermore, the compound's ketone group contributes to its reactivity towards various biomolecules, including amino acids and proteins. This reactivity has been explored in the context of enzyme engineering, where it can be harnessed to design novel biocatalysts with enhanced functionality.

Recent collaborative research between academic institutions and pharmaceutical companies has focused on optimizing the synthetic route for 1-(4-Bromo-3-methylphenyl)-2-methylpropan-1-one. These efforts aim to improve yield, reduce costs, and minimize environmental impact, aligning with global trends towards sustainable drug development.

In summary, 1-(4-Bromo-3-methylphenyl)-2-methylpropan-1-one is a multifaceted compound with significant implications in biopharmaceutical research. Its unique combination of structural features, biological activities, and synthetic versatility positions it as a promising candidate for advancing drug discovery and therapeutic innovation.